ethyl 4-[4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-amido]benzoate

• IUPAC Name: ethyl 4-[[4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H21N3O5/c1-4-30-22(28)15-9-11-16(12-10-15)23-21(27)20-18(29-3)13-19(26)25(24-20)17-8-6-5-7-14(17)2/h5-13H,4H2,1-3H3,(H,23,27)
• InChI Key: GHYIYJXXUWQUKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=CC=C3C
• Molecular Formula: C22H21N3O5
• Molecular Weight: 407.4 g/mol

Description

The compound is likely an ester, given the presence of the “benzoate” moiety. Esters are a class of organic compounds that are derived from carboxylic acids. They are frequently the source of flavors and aromas in many fruits and flowers.

Synthesis Analysis

Esters can be synthesized from carboxylic acids and alcohols in the presence of an acid catalyst. Acid chlorides and acid anhydrides also react with alcohols to form esters.

Chemical Reactions Analysis

Esters can undergo a variety of reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions. They can also be reduced to form alcohols or aldehydes depending on the reducing agent. Esters also react with organometallic compounds to form tertiary alcohols.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, 4-Methylphenyl benzoate, a related compound, is a solid with a melting point of 70-72 °C.

Scientific Research Applications

Spiro Compound Synthesis

• Ethyl 4-[4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-amido]benzoate serves as an efficient synthon for constructing spiro compounds. .

Benzisoxazole and Carbazole Derivatives

• As an intermediate, this compound participates in the synthesis of benzisoxazoles and carbazole derivatives. . Carbazole derivatives, on the other hand, have applications in organic electronics, photovoltaics, and luminescent materials.

Visible Light-Controlled Cell Fate Modulation

• Researchers have developed biocompatible scaffolds based on synthetic collagen-like polypeptides containing this compound. These scaffolds enable precise cell fate control using visible light. .

Synthetic Chemistry and Organic Synthesis

• Ethyl 4-[4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-amido]benzoate serves as a versatile building block in organic synthesis. .

Molecular Structure Studies and Crystallography

• Crystallographic studies reveal the dihedral angle between the phenyl and benzene rings in this compound. .

(+/-)-Vibralactone Synthesis

• Methyl 2-methoxybenzoate, a related compound, has been used in the synthesis of (+/-)-vibralactone. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. For example, 4-Methylphenyl benzoate is classified as a combustible solid.

Future Directions

The future directions for research on this compound would depend on its specific properties and potential applications. For example, esters have a wide range of applications in fields such as pharmaceuticals, polymers, and flavors and fragrances.